Cas no 33698-87-2 (3-Pentenoic acid, (3Z)-)
3-Pentenoic acid, (3Z)- structure
Product Name:3-Pentenoic acid, (3Z)-
CAS No:33698-87-2
MF:C5H8O2
MW:100.115821838379
CID:319073
PubChem ID:5463134
Update Time:2025-04-19
3-Pentenoic acid, (3Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentenoic acid, (3Z)-
- cis-Beta,gamma-penteneoic acid
- (Z)-pent-3-enoic acid
- pent-3-enoic acid
- C5:1, n-2 cis
- (3Z)-pent-3-enoic acid
- 33698-87-2
- cis-pent-3-enoic acid
- Q27117618
- SCHEMBL360177
- (Z)-CH3CH=CHCH2COOH
- DTXSID401314880
- Z-3-Pentensaeure
- LMFA01031005
- cis-3-pentenoic acid
- (Z)-3-pentenoic acid
- cis-Pent-3-ensaeure
- CHEBI:38369
- (3Z)-3-Pentenoic acid
- A848882
-
- Inchi: 1S/C5H8O2/c1-2-3-4-5(6)7/h2-3H,4H2,1H3,(H,6,7)/b3-2-
- InChI Key: UIUWNILCHFBLEQ-IHWYPQMZSA-N
- SMILES: OC(C/C=C\C)=O
Computed Properties
- Exact Mass: 100.05244
- Monoisotopic Mass: 100.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 0.8
Experimental Properties
- Density: 0.9776 (rough estimate)
- Melting Point: 20.44°C (estimate)
- Boiling Point: 194.4°C (estimate)
- Flash Point: 89.5°C
- Refractive Index: 1.4222 (estimate)
- PSA: 37.3
- LogP: 1.03720
3-Pentenoic acid, (3Z)- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
33698-87-2 (3-Pentenoic acid, (3Z)-) Related Products
- 1577-18-0((E)-3-Hexenoic Acid)
- 4219-24-3(3-Hexenoic acid)
- 15469-77-9(3-Decenoic acid)
- 30418-89-4(2-Nonen-1-ol,1-acetate, (2E)-)
- 29901-85-7(3-Heptenoic acid)
- 1617-32-9((E)-Pent-3-enoic Acid)
- 1775-43-5(3-Hexenoic acid, (3Z)-)
- 1577-19-1(3-Octenoic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent